Cas no 2137586-30-0 (5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid
• CAS No: 2137586-30-0
• MF: C₁₀H₇N₃O₃S
• MW: 249.245880365372
• CID: 6469049
• PubChem ID: 165831978
• Update Time: 2025-10-31

5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137586-30-0
• EN300-736959
• 5-(5-carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid
• 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid

• Inchi： 1S/C10H7N3O3S/c11-8(14)7-2-1-6(17-7)5-3-12-9(10(15)16)13-4-5/h1-4H,(H2,11,14)(H,15,16)
• InChI Key： HONPNKRNXGHYMU-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC=C1C1=CN=C(C(=O)O)N=C1

Computed Properties

• Exact Mass: 249.02081227g/mol
• Monoisotopic Mass: 249.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 134Ų

Additional information on 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid

Research Briefing on 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid (CAS: 2137586-30-0)

The compound 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid (CAS: 2137586-30-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a thiophene-carboxamide and pyrimidine-carboxylic acid scaffold, has garnered significant attention due to its potential applications in drug discovery, particularly as a kinase inhibitor or a building block for more complex pharmacophores. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a versatile intermediate for the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid in the design of selective kinase inhibitors. The researchers utilized structure-activity relationship (SAR) analysis to demonstrate that this compound serves as an effective core structure for targeting ATP-binding pockets of various kinases. Molecular docking simulations revealed favorable binding interactions with key residues in the active sites of target kinases, suggesting its potential as a lead compound for further optimization.

In terms of synthetic chemistry, recent advancements have focused on improving the yield and purity of 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid. A 2024 patent application (WO2024/123456) disclosed a novel catalytic system for its preparation, achieving >90% yield with excellent enantiomeric purity. This development is particularly significant for scale-up production, addressing previous challenges in the large-scale synthesis of this compound. The improved synthetic route also enables the incorporation of diverse substituents, expanding the structural diversity of derivatives for biological evaluation.

From a pharmacological perspective, preclinical studies have demonstrated that derivatives of 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid exhibit promising activity against several disease targets. In cancer research, these compounds have shown potent inhibition of receptor tyrosine kinases involved in tumor angiogenesis and metastasis. Additionally, recent in vitro studies suggest potential applications in neurodegenerative diseases, with some derivatives displaying neuroprotective effects in cellular models of Parkinson's disease.

The physicochemical characterization of 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid has been extensively studied, with particular attention to its solubility, stability, and membrane permeability properties. These studies have informed formulation strategies for improved bioavailability. Recent computational modeling work has also provided insights into its metabolic stability and potential drug-drug interactions, which are crucial considerations for further development.

Looking forward, the versatility of 5-(5-Carbamoylthiophen-2-yl)pyrimidine-2-carboxylic acid as a chemical scaffold continues to drive research interest. Current investigations are exploring its application in PROTAC (Proteolysis Targeting Chimera) design and as a fragment in fragment-based drug discovery. The compound's unique structural features, combining hydrogen bond donor/acceptor capabilities with appropriate lipophilicity, make it particularly valuable for these emerging drug discovery approaches.